Cas no 2171880-73-0 (4'-methyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride)

• Product Name: 4'-methyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride
• CAS No: 2171880-73-0
• MF: C₁₂H₁₉ClO₃S
• MW: 278.795461893082
• CID: 5998720
• PubChem ID: 165869186
• Update Time: 2025-10-28

4'-methyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4'-methyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride
• 2171880-73-0
• 4'-methyl-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclohexane]-1-ylmethanesulfonyl chloride
• EN300-1619282

• Inchi： 1S/C12H19ClO3S/c1-9-2-4-12(5-3-9)11(8-17(13,14)15)6-10(11)7-16-12/h9-10H,2-8H2,1H3
• InChI Key： ZEMIKPWVYQRPFO-UHFFFAOYSA-N
• SMILES： ClS(CC12CC1COC12CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 278.0743433g/mol
• Monoisotopic Mass: 278.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 4'-methyl-3-oxaspirobicyclo3.1.0hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride

Comprehensive Guide to 4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride (CAS No. 2171880-73-0)

4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride (CAS No. 2171880-73-0) is a specialized sulfonyl chloride derivative with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and organic synthesis research due to its potential as a versatile intermediate for drug development. Its complex molecular architecture, featuring a 3-oxaspirobicyclo[3.1.0]hexane core fused with a methyl-substituted cyclohexane ring, makes it valuable for designing bioactive molecules targeting neurological and metabolic disorders.

The growing demand for spirocyclic compounds in medicinal chemistry has propelled research into 4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride. Researchers are particularly interested in its reactivity as a sulfonylation agent, enabling the introduction of sulfonyl groups into complex scaffolds. Recent studies highlight its utility in synthesizing small-molecule inhibitors for enzymes like kinases and proteases, which are critical in cancer and inflammation pathways.

From a synthetic chemistry perspective, the methanesulfonyl chloride moiety in this compound offers excellent leaving group properties, facilitating nucleophilic substitution reactions. Its spirocyclic framework also enhances structural rigidity, a desirable trait for improving drug-like properties such as metabolic stability and target binding affinity. These characteristics align with current industry trends favoring three-dimensional molecular architectures over flat, aromatic systems.

In the context of green chemistry advancements, researchers are exploring eco-friendly protocols for handling 4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride. This includes developing catalytic methods to minimize waste and improve atom economy during its incorporation into target molecules. Such approaches address the pharmaceutical industry's increasing focus on sustainable synthesis while maintaining high yields and selectivity.

The compound's stability profile and storage conditions are frequent topics in technical discussions. Proper handling under inert atmosphere and low-temperature storage (-20°C) are generally recommended to preserve its reactivity. These practical considerations are crucial for laboratories working with this specialty chemical, especially in multi-step synthetic sequences where reagent quality directly impacts final product purity.

Analytical characterization of 4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride typically involves advanced techniques like NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods verify structural integrity and assess suitability for sensitive applications. The compound's chromatographic behavior and spectral fingerprints have been documented in recent literature, aiding quality control in research settings.

Emerging applications explore the compound's potential in bioconjugation chemistry, where its sulfonyl chloride group can selectively modify biomolecules. This aligns with cutting-edge developments in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), where precise molecular linking is essential. Such innovative uses demonstrate how 2171880-73-0 contributes to next-generation therapeutic modalities.

From a market perspective, the availability of 4'-methyl-3-oxaspirobicyclo[3.1.0]hexane-2,1'-cyclohexane-1-ylmethanesulfonyl chloride remains limited to specialized suppliers, reflecting its status as a high-value research chemical. Current pricing trends and custom synthesis options are frequently queried by procurement specialists, indicating strong industrial interest. The compound's patent landscape and regulatory status are also active discussion points among pharmaceutical developers.

Future research directions may investigate the compound's utility in asymmetric synthesis or as a precursor for chiral auxiliaries. Its structural features suggest potential for creating enantiomerically pure derivatives, which could unlock new applications in catalysis and material science. These possibilities position CAS 2171880-73-0 as a molecule with untapped potential across multiple scientific disciplines.